Cas no 2138388-93-7 (4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol)

• Product Name: 4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol
• CAS No: 2138388-93-7
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• CID: 6526292
• PubChem ID: 165741968
• Update Time: 2025-07-22

4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol
• EN300-800819
• 2138388-93-7
• 4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol

• Inchi： 1S/C14H29NO2/c1-12-4-3-5-13(10-12)14(11-16)6-7-15-8-9-17-2/h12-16H,3-11H2,1-2H3
• InChI Key： UZEOSMRDXPVBMQ-UHFFFAOYSA-N
• SMILES： OCC(CCNCCOC)C1CCCC(C)C1

Computed Properties

• Exact Mass: 243.219829168g/mol
• Monoisotopic Mass: 243.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol

Research Briefing on 4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol (CAS: 2138388-93-7)

The compound 4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol (CAS: 2138388-93-7) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This structurally unique molecule, featuring both a methoxyethylamino group and a methylcyclohexyl moiety, presents intriguing pharmacological potential. Recent studies have focused on its synthesis, characterization, and preliminary biological evaluation, particularly in the context of central nervous system (CNS) disorders and pain management.

Structural analysis reveals that this compound belongs to a class of amino alcohols with potential neuromodulatory properties. The presence of the 3-methylcyclohexyl group suggests possible interactions with lipid membranes or hydrophobic binding pockets in target proteins, while the methoxyethylamino moiety may contribute to hydrogen bonding and water solubility. Recent synthetic approaches have optimized the yield and purity of this compound, with particular attention to the stereochemistry at the chiral centers, which appears crucial for biological activity.

In vitro pharmacological screening has demonstrated promising activity at several receptor systems. Preliminary data indicate moderate affinity for sigma receptors (particularly σ1 subtype), which are implicated in various neurological conditions. Additionally, the compound shows weak inhibition of monoamine transporters, suggesting possible modulatory effects on neurotransmitter systems. These findings position 4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol as a potential lead compound for further development in CNS drug discovery.

Recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution characteristics, with measurable concentrations in brain tissue following systemic administration. The compound demonstrates reasonable metabolic stability, with primary pathways involving oxidation of the methoxyethyl group and hydroxylation of the cyclohexyl ring. These properties, combined with its acceptable safety profile in preliminary toxicity assessments, support further investigation of this molecule.

Current research directions include structure-activity relationship (SAR) studies to optimize the pharmacological profile, as well as more detailed mechanistic investigations into its molecular targets. Several analogs have been synthesized to explore the contributions of specific structural elements to biological activity. The compound's potential applications in neuropathic pain, cognitive disorders, and possibly neurodegenerative conditions are under active investigation by multiple research groups.

From a pharmaceutical development perspective, 4-[(2-Methoxyethyl)amino]-2-(3-methylcyclohexyl)butan-1-ol represents an interesting case study in balancing molecular complexity with drug-like properties. Its progression through preclinical studies will provide valuable insights into the challenges and opportunities of developing CNS-active compounds with this structural motif. Future research is expected to focus on identifying specific clinical indications and potential combination therapies where this compound might offer therapeutic advantages.